![molecular formula C16H22ClN3O2 B8384857 [2-Chloro-5-(3,3-diethoxy-prop-1-ynyl)-pyrimidin-4-yl]-cyclopentyl amine](/img/structure/B8384857.png)
[2-Chloro-5-(3,3-diethoxy-prop-1-ynyl)-pyrimidin-4-yl]-cyclopentyl amine
Cat. No. B8384857
M. Wt: 323.82 g/mol
InChI Key: NPWHRGNZZPOQJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08962630B2
Procedure details
To a stirred solution of [2-chloro-5-(3,3-diethoxy-prop-1-ynyl)-pyrimidin-4-yl]-cyclopentyl-amine (7.50 g, 23.3 mmol) in THF (45 mL) is added 1N TBAF in THF (100 mL, 116 mmol) at room temperature. The reaction mixture is heated under reflux overnight. After cooling the mixture is partitioned between H2O and dichloromethane. The phases are separated and the aqueous layer is extracted with dichloromethane (×2). The combined organic extracts are dried (MgSO4), filtered and concentrated. The residue is purified by SiO2 chromatography eluting with a gradient of 10% EtOAc/petrol to 30% EtOAc/petrol to give 2-chloro-7-cyclopentyl-6-diethoxymethyl-7H-pyrrolo[2,3-d]pyrimidine, (5.68 g, 76%). MS (ESI) m/z 324.1 (M+H)+
Quantity
7.5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:7]=[C:6]([NH:8][CH:9]2[CH2:13][CH2:12][CH2:11][CH2:10]2)[C:5]([C:14]#[C:15][CH:16]([O:20][CH2:21][CH3:22])[O:17][CH2:18][CH3:19])=[CH:4][N:3]=1.CCCC[N+](CCCC)(CCCC)CCCC.[F-]>C1COCC1>[Cl:1][C:2]1[N:3]=[CH:4][C:5]2[CH:14]=[C:15]([CH:16]([O:20][CH2:21][CH3:22])[O:17][CH2:18][CH3:19])[N:8]([CH:9]3[CH2:13][CH2:12][CH2:11][CH2:10]3)[C:6]=2[N:7]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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7.5 g
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Type
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reactant
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Smiles
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ClC1=NC=C(C(=N1)NC1CCCC1)C#CC(OCC)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CCCC[N+](CCCC)(CCCC)CCCC.[F-]
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Name
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Quantity
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45 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux overnight
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Duration
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8 (± 8) h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling the mixture
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CUSTOM
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Type
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CUSTOM
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Details
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is partitioned between H2O and dichloromethane
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CUSTOM
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Type
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CUSTOM
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Details
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The phases are separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous layer is extracted with dichloromethane (×2)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic extracts are dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
|
Type
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CUSTOM
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|
Details
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The residue is purified by SiO2 chromatography
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WASH
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Type
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WASH
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Details
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eluting with a gradient of 10% EtOAc/petrol to 30% EtOAc/petrol
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
ClC=1N=CC2=C(N1)N(C(=C2)C(OCC)OCC)C2CCCC2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.68 g | |
| YIELD: PERCENTYIELD | 76% | |
| YIELD: CALCULATEDPERCENTYIELD | 75.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
